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Compound of Interest

Compound Name: Homarylamine Hydrochloride

Cat. No.: B163058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of

Homarylamine Hydrochloride (CAS 533-10-8), a phenethylamine derivative used as an

analytical reference standard in research and forensic applications.[1] Adherence to these

guidelines is crucial for ensuring the accuracy, reproducibility, and validity of experimental

results.

Compound Information and Solubility Data
Homarylamine Hydrochloride is a crystalline solid with the molecular formula C₁₀H₁₃NO₂ •

HCl and a formula weight of 215.7 g/mol .[1] Proper handling and storage are essential for

maintaining its stability.

Table 1: Solubility and Storage of Homarylamine Hydrochloride
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Parameter Value Source

Molecular Formula C₁₀H₁₃NO₂ • HCl [1]

Formula Weight 215.7 g/mol [1]

CAS Number 533-10-8 [1]

Purity ≥98% [2]

Appearance A crystalline solid [1][2]

Storage Temperature -20°C [1][2]

Stability ≥ 4 years at -20°C [1]

Solubility in DMF 30 mg/mL [1][2]

Solubility in DMSO 30 mg/mL [1][2]

Solubility in Ethanol 5 mg/mL [1][2]

Solubility in PBS (pH 7.2) 10 mg/mL [1][2]

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the key steps for preparing a stock solution of Homarylamine
Hydrochloride.
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Figure 1: Workflow for Homarylamine Hydrochloride Stock Solution Preparation
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Caption: Workflow for preparing Homarylamine Hydrochloride stock solution.

Detailed Protocol for Stock Solution Preparation
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of

Homarylamine Hydrochloride in DMSO. This is a common starting concentration for many in
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vitro assays.

Materials:

Homarylamine Hydrochloride (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculations:

Determine the desired concentration and volume of the stock solution. For example, to

prepare 1 mL of a 10 mM stock solution.

Use the following formula to calculate the required mass of Homarylamine
Hydrochloride:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 215.7 g/mol x 1000 mg/g = 2.157 mg

Weighing:

Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated mass (e.g., 2.157 mg) of Homarylamine
Hydrochloride directly into the tube.

Dissolving:
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Add the desired volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the

weighed compound.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary,

but observe for any signs of degradation.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.

Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the aliquots at -20°C for long-term storage.[1][2]

Safety Precautions
Homarylamine Hydrochloride is harmful if swallowed and causes skin and serious eye

irritation.[3] It may also cause respiratory irritation.[3] Therefore, appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times

when handling this compound. All weighing and solution preparation should be performed in a

well-ventilated area or a chemical fume hood.

Conclusion
Properly prepared and stored stock solutions are fundamental to the success of any

experiment. By following these detailed protocols and application notes, researchers can

ensure the integrity of their Homarylamine Hydrochloride stock solutions, leading to more

reliable and reproducible experimental outcomes. Always refer to the manufacturer's safety

data sheet (SDS) for the most current safety and handling information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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